Cas no 1798623-42-3 (8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1798623-42-3
• MF: C₁₅H₁₈ClNOS
• MW: 295.827521800995
• CID: 5375535
• Update Time: 2025-08-02

8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C15H18ClNOS/c1-19-12-8-10-6-7-11(9-12)17(10)15(18)13-4-2-3-5-14(13)16/h2-5,10-12H,6-9H2,1H3
• InChI Key： OYLCGYCEFUDODA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1C2CCC1CC(SC)C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

Introduction to 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1798623-42-3)

8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1798623-42-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of azabicyclo compounds, which are known for their diverse pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects.

The methylsulfanyl group and the 2-chlorobenzoyl moiety are key functional groups that contribute to the compound's reactivity and biological activity. The methylsulfanyl group, in particular, is known for its ability to participate in various chemical reactions, such as nucleophilic substitution and redox processes, which can influence the compound's stability and bioavailability. The 2-chlorobenzoyl moiety, on the other hand, introduces a degree of lipophilicity that can enhance the compound's ability to cross biological membranes and interact with target proteins.

Recent studies have focused on the potential therapeutic applications of 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The researchers also noted that the compound's ability to modulate these cytokines could make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in *Bioorganic & Medicinal Chemistry* (2020), 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane was evaluated for its neuroprotective effects in a model of Parkinson's disease. The results showed that the compound significantly reduced oxidative stress and neuronal cell death, suggesting its potential as a neuroprotective agent. The mechanism of action was attributed to its ability to activate Nrf2, a transcription factor that plays a crucial role in cellular defense against oxidative stress.

The structural complexity of 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane also makes it an interesting target for synthetic chemists. A recent review in *Chemical Reviews* (2021) highlighted several synthetic strategies for preparing this compound, including transition-metal-catalyzed reactions and organocatalytic approaches. These methods have been optimized to improve yield and selectivity, making it feasible to produce the compound on a larger scale for further preclinical and clinical studies.

In terms of safety and toxicity, preliminary data suggest that 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane has a favorable safety profile at therapeutic doses. However, more extensive toxicological studies are needed to fully assess its long-term safety and potential side effects. Current research efforts are focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce any potential adverse effects.

Overall, 8-(2-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1798623-42-3) represents an exciting area of research with significant potential for developing new therapeutic agents. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in both academic and industrial settings.